1-(2-chloro-4,5-difluorobenzoyl)-4-methylpiperidine

• IUPAC Name: (2-chloro-4,5-difluorophenyl)-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C13H14ClF2NO/c1-8-2-4-17(5-3-8)13(18)9-6-11(15)12(16)7-10(9)14/h6-8H,2-5H2,1H3
• InChI Key: BEBJPJSFPLFDIX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CC(=C(C=C2Cl)F)F
• Molecular Formula: C13H14ClF2NO
• Molecular Weight: 273.70 g/mol

Description

“1-(2-chloro-4,5-difluorobenzoyl)-4-methylpiperidine” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceutical drugs. The compound also contains a benzoyl group with chloro and fluoro substituents, which can greatly affect its chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a 2-chloro-4,5-difluorobenzoyl chloride with 4-methylpiperidine. This would form an amide bond between the benzoyl group and the piperidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, a benzoyl group, and chloro and fluoro substituents. The exact structure would depend on the positions of these groups in the molecule.

Chemical Reactions Analysis

The chemical reactions of this compound would be influenced by the functional groups present in the molecule. The amide bond could undergo hydrolysis under acidic or basic conditions. The chloro and fluoro substituents could potentially undergo substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the piperidine ring could make the compound a base, and the amide bond could allow for hydrogen bonding. The chloro and fluoro substituents could affect the compound’s reactivity.

Future Directions

The future directions for this compound would depend on its potential applications. If it has pharmaceutical properties, it could be developed into a drug. Alternatively, it could be used in chemical research or synthesis.